An In-depth Technical Guide to the Chemical Properties of Silver Pentanoate
An In-depth Technical Guide to the Chemical Properties of Silver Pentanoate
For researchers, scientists, and professionals in drug development, a thorough understanding of the chemical and physical properties of active compounds is paramount. Silver pentanoate, a silver salt of pentanoic acid, is a compound of interest due to the well-established antimicrobial properties of silver ions. This guide provides a detailed overview of its chemical properties, experimental protocols, and potential mechanisms of action, presenting data in a structured and accessible format.
Core Chemical Properties
Silver pentanoate, also known as silver valerate, is a metal carboxylate. While specific experimental data for some of its physical properties are not extensively documented in publicly available literature, its fundamental characteristics can be derived from its chemical structure and comparison with related compounds.
| Property | Data | Citation(s) |
| Molecular Formula | C₅H₉AgO₂ | [1] |
| Molecular Weight | 208.99 g/mol | [1] |
| IUPAC Name | silver pentanoate | [1] |
| Synonyms | Silver(I) pentanoate, Silver valerate | [1] |
| Appearance | Assumed to be a white crystalline solid. | |
| Solubility | Expected to have limited solubility in water, similar to other silver carboxylates like silver acetate (B1210297) (1.02 g/100 mL at 20 °C). Solubility is likely enhanced in non-polar organic solvents. | [2] |
| Melting Point | Not readily available. Silver carboxylates often decompose upon heating rather than melting at a distinct temperature. For comparison, silver propionate (B1217596) decomposes at approximately 280 °C. | [3] |
| Boiling Point | Not applicable; expected to decompose at elevated temperatures. |
Spectral Data
Detailed spectral analyses are crucial for the structural elucidation and characterization of chemical compounds.
| Functional Group | Wavenumber (cm⁻¹) | Description | Citation(s) |
| Carboxylate (C=O) stretch | 1730–1750 | An intense, sharp band is characteristic of the carbonyl group in esters and carboxylate salts. The exact position can be influenced by the metallic cation and the molecular environment. | [4] |
| C-H (alkyl) stretch | 2850–2960 | Stretching vibrations of the C-H bonds in the pentyl chain. | |
| C-O stretch | 1200–1300 | Stretching vibration of the carbon-oxygen single bond in the carboxylate group. |
-
¹H and ¹³C NMR: The proton and carbon NMR spectra would show signals corresponding to the pentanoate ligand. The chemical shifts would be similar to those of pentanoic acid or other pentanoate esters, with slight variations due to the presence of the silver ion.
-
¹⁰⁷Ag and ¹⁰⁹Ag NMR: Silver has two NMR-active isotopes, ¹⁰⁷Ag and ¹⁰⁹Ag, both with a spin of 1/2.[5][6] ¹⁰⁹Ag is generally preferred due to its slightly higher sensitivity.[5] Silver NMR spectra are characterized by a wide chemical shift range, which is highly sensitive to the coordination environment of the silver ion, as well as to concentration and temperature.[5] For silver pentanoate, a single resonance would be expected, with its chemical shift providing information about the nature of the silver-oxygen bond.
Experimental Protocols
A common method for the synthesis of silver carboxylates is through the reaction of a soluble silver salt, such as silver nitrate (B79036), with the sodium salt of the corresponding carboxylic acid.
Protocol:
-
Preparation of Sodium Pentanoate:
-
Dissolve pentanoic acid in an equimolar amount of aqueous sodium hydroxide (B78521) solution.
-
The reaction is a simple acid-base neutralization to form sodium pentanoate and water.
-
The resulting solution can be used directly in the next step.
-
-
Precipitation of Silver Pentanoate:
-
Prepare an aqueous solution of silver nitrate.
-
Slowly add the silver nitrate solution to the sodium pentanoate solution with constant stirring.
-
A white precipitate of silver pentanoate will form, as it is less soluble in water than the reactants.
-
The reaction is: C₄H₉COONa(aq) + AgNO₃(aq) → C₄H₉COOAg(s) + NaNO₃(aq).
-
-
Purification:
-
Collect the precipitate by filtration.
-
Wash the precipitate with deionized water to remove any unreacted starting materials and sodium nitrate.
-
Further washing with a non-polar solvent like ethanol (B145695) can help remove any residual pentanoic acid.
-
Dry the purified silver pentanoate in a vacuum desiccator, protected from light, as silver salts are often photosensitive.[2]
-
Silver carboxylates are known to undergo thermal decomposition to produce silver nanoparticles.[7][8]
Protocol:
-
Place a known amount of purified silver pentanoate in a crucible.
-
Heat the sample in a furnace or a thermogravimetric analysis (TGA) instrument under a controlled atmosphere (e.g., nitrogen or air).
-
Monitor the mass loss as a function of temperature. The decomposition of silver pentanoate is expected to yield metallic silver, carbon dioxide, and other organic byproducts.
-
The resulting solid residue can be analyzed by techniques such as X-ray diffraction (XRD) to confirm the formation of metallic silver.
Antimicrobial Activity and Mechanism of Action
Silver and its compounds are well-known for their broad-spectrum antimicrobial activity against bacteria, viruses, and fungi.[9][10] The antimicrobial efficacy of silver pentanoate would be attributed to the release of silver ions (Ag⁺).
The proposed mechanism of action for silver nanoparticles, which is relevant to the effects of Ag⁺ ions, involves a multi-pronged attack on microbial cells:
-
Cell Membrane Disruption: Silver ions can attach to the negatively charged surface of the microbial cell membrane, altering its permeability and disrupting cellular transport.[11]
-
Inhibition of Cellular Respiration: Ag⁺ ions can bind to thiol groups (-SH) in respiratory enzymes, inactivating them and leading to the production of reactive oxygen species (ROS).[12]
-
Interaction with DNA: Silver ions can penetrate the cell and bind to DNA, interfering with its replication and leading to cell death.[10]
Applications in Drug Development
The properties of silver pentanoate make it a candidate for various applications in drug development:
-
Topical Antimicrobials: As a source of silver ions, it could be incorporated into creams, ointments, or wound dressings for the prevention and treatment of infections.[9]
-
Anti-biofilm Agents: Silver nanoparticles have shown efficacy in preventing the formation of and disrupting established biofilms, which are a significant challenge in clinical settings.[13]
-
Synergistic Therapy: Silver compounds can be used in combination with conventional antibiotics to enhance their efficacy and combat multidrug-resistant pathogens.[14]
Conclusion
Silver pentanoate is a compound with significant potential, primarily driven by the antimicrobial properties of silver. This guide has provided a comprehensive overview of its known and predicted chemical properties, along with protocols for its synthesis and characterization. For professionals in drug development, silver pentanoate and similar silver-based compounds represent a promising avenue for the creation of novel antimicrobial therapies. Further research into its specific biological interactions and formulation development is warranted to fully realize its therapeutic potential.
References
- 1. Silver;pentanoate | C5H9AgO2 | CID 12054516 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Silver acetate - Wikipedia [en.wikipedia.org]
- 3. chembk.com [chembk.com]
- 4. Ester - Wikipedia [en.wikipedia.org]
- 5. (Ag) Silver NMR [chem.ch.huji.ac.il]
- 6. NMR Periodic Table: Silver NMR [imserc.northwestern.edu]
- 7. Thermal decomposition as route for silver nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Antibacterial Activity of Silver and Its Application in Dentistry, Cardiology and Dermatology [mdpi.com]
- 10. Antimicrobial Activity of Silver-Treated Bacteria against Other Multi-Drug Resistant Pathogens in Their Environment - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Frontiers | Mechanistic Basis of Antimicrobial Actions of Silver Nanoparticles [frontiersin.org]
- 12. researchgate.net [researchgate.net]
- 13. Antimicrobial Activity of Two Different Types of Silver Nanoparticles against Wide Range of Pathogenic Bacteria [mdpi.com]
- 14. In vitro antimicrobial activity of silver nanoparticles against selected Gram-negative and Gram-positive pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
